Cas no 1361837-47-9 (4-Pyridinesulfonyl chloride, 3-(trifluoromethoxy)-)

• Product Name: 4-Pyridinesulfonyl chloride, 3-(trifluoromethoxy)-
• CAS No: 1361837-47-9
• MF: C₆H₃ClF₃NO₃S
• MW: 261.60612988472
• MDL: MFCD25450743
• CID: 5150082
• Update Time: 2025-05-24

4-Pyridinesulfonyl chloride, 3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfonyl chloride, 3-(trifluoromethoxy)-
• 3-Trifluoromethoxy-pyridine-4-sulfonyl chloride

• MDL： MFCD25450743
• Inchi： 1S/C6H3ClF3NO3S/c7-15(12,13)5-1-2-11-3-4(5)14-6(8,9)10/h1-3H
• InChI Key： CXXDDBHPTCHIAR-UHFFFAOYSA-N
• SMILES： C1=NC=CC(S(Cl)(=O)=O)=C1OC(F)(F)F

Additional information on 4-Pyridinesulfonyl chloride, 3-(trifluoromethoxy)-

4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy): A Comprehensive Overview

4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy), also known by its CAS number 1361837-47-9, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and its potential in various industrial and research settings. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy) consists of a pyridine ring substituted with a trifluoromethoxy group at the 3-position and a sulfonyl chloride group at the 4-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The trifluoromethoxy group is known for its electron-withdrawing nature, which can influence the reactivity of the pyridine ring in synthetic transformations.

Recent studies have highlighted the importance of sulfonamides and their derivatives in drug discovery and development. The sulfonyl chloride group in this compound serves as an excellent leaving group, facilitating nucleophilic substitutions that are crucial in forming amide bonds—a key step in peptide synthesis. This property has made 4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy) a valuable reagent in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the sulfonation of pyridine derivatives followed by chlorination to introduce the sulfonyl chloride group. Researchers have also explored alternative routes using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and yield. These advancements underscore the ongoing efforts to optimize synthetic pathways for this compound.

The applications of 4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy) extend beyond pharmaceuticals. Its use as an intermediate in the synthesis of advanced materials, such as high-performance polymers or optoelectronic devices, has been documented in recent literature. The trifluoromethoxy substitution not only enhances solubility but also imparts thermal stability to the resulting materials.

In addition to its chemical applications, this compound has found relevance in analytical chemistry as a reagent for derivatization reactions. Its ability to form stable derivatives with amino acids or other biomolecules has facilitated their analysis using techniques like mass spectrometry or chromatography.

From a safety standpoint, handling sulfur-based compounds like this requires adherence to standard laboratory protocols to mitigate risks associated with exposure or improper storage. However, given its controlled use in research settings, it remains a valuable tool for chemists worldwide.

In conclusion, 4-Pyridinesulfonyl Chloride, 3-(Trifluoromethoxy), CAS number 1361837-47-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts in both academia and industry.